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Compound of Interest

Compound Name: 1-(Butylamino)anthraquinone

CAS No.: 129-45-3

Cat. No.: B092295

Get Quote

Executive Summary
This guide provides an in-depth technical analysis of the mass spectrometry (MS)

fragmentation patterns of 1-(butylamino)anthraquinone, a critical scaffold in dye chemistry

and antineoplastic drug development. Unlike standard spectral libraries that list peaks without

context, this document dissects the mechanistic causality of fragmentation, specifically the role

of intramolecular hydrogen bonding in directing the McLafferty-type rearrangement. We

compare this performance against key alternatives: its structural isomer (2-butylamino) and its

metabolic precursor (1-aminoanthraquinone), establishing a self-validating protocol for

structural confirmation.[1]

Experimental Methodology
To ensure reproducibility, the following standardized protocols for Electron Ionization (EI) and

Electrospray Ionization (ESI) are recommended.

Protocol: High-Resolution EI-MS (Structural Elucidation)
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Inlet System: Direct Insertion Probe (DIP) is preferred over GC to prevent thermal

degradation prior to ionization.

Ionization Energy: 70 eV (Standard) vs. 20 eV (Low energy for molecular ion confirmation).

[1]

Source Temperature: 200°C.

Scan Range:m/z 50–500.[1]

Protocol: ESI-MS/MS (Quantification & Bioanalysis)[1]
Solvent: Methanol/Water (50:[1]50) + 0.1% Formic Acid.

Mode: Positive Ion Mode (

).

Collision Energy (CID): Stepped energy (15, 30, 45 eV) to visualize the full fragmentation

tree.

Mechanistic Deep Dive: 1-
(Butylamino)anthraquinone
The fragmentation of 1-(butylamino)anthraquinone (m/z 279) is governed by the proximity of

the amino group to the carbonyl oxygen at the C9 position.

The "Proximity Effect" & McLafferty Rearrangement
The defining feature of the 1-isomer is the intramolecular hydrogen bond between the N-H

proton and the C9 carbonyl oxygen. Upon ionization, this pre-organized geometry facilitates a

McLafferty-type rearrangement (specifically a

-hydrogen transfer).[1]

Molecular Ion (

, m/z 279): The radical cation forms.
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Hydrogen Transfer: A

-hydrogen from the butyl chain transfers to the carbonyl oxygen via a 6-membered transition
state.

Alkene Elimination: The C-N bond cleaves, expelling neutral 1-butene (

, 56 Da).[1]

Product Ion (m/z 223): This yields the stable 1-aminoanthraquinone radical cation.

This pathway is energetically favored over simple homolytic cleavage of the butyl group (which

would yield m/z 222), making the m/z 223 peak a diagnostic marker for the 1-substituted

isomer.

Visualization of Fragmentation Pathway[2]
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Figure 1: Mechanistic pathway of 1-(butylamino)anthraquinone fragmentation showing the

critical McLafferty rearrangement step.[1]

Comparative Analysis: Product vs. Alternatives
To validate the identity of 1-(butylamino)anthraquinone, one must compare it against its

direct structural "competitors."

Comparison Table: 1-Isomer vs. 2-Isomer vs. Parent
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Feature
1-

(Butylamino)anthraq

uinone (Product)

2-

(Butylamino)anthraq

uinone (Alternative
1)

1-

Aminoanthraquinone

(Alternative 2)

Molecular Ion m/z 279 (Strong) m/z 279 (Moderate) m/z 223 (Base Peak)

Base Peak
m/z 223 (Loss of

Butene)

m/z 236 (Loss of

Propyl) or m/z 222
m/z 223

Mechanism

McLafferty

Rearrangement

(Facilitated by H-

bond)

Simple Cleavage (No

H-bond facilitation)
N/A (Parent structure)

Key Neutral Loss
56 Da (

)

43 Da (

) or 57 Da (

)

28 Da (CO)

Diagnostic Ratio High 223/279 ratio
Low 223/279 ratio;

High 236/279
100% at 223

Analysis of Alternatives
Alternative 1: 2-(Butylamino)anthraquinone (Regioisomer)[1]

Performance: Lacks the intramolecular H-bond between the amine and the carbonyl.

Result: The McLafferty rearrangement is geometrically disfavored. Instead, fragmentation is

dominated by simple homolytic cleavage of the alkyl chain. You will often see a loss of a

propyl radical (

) to form a stabilized cation at m/z 236, or loss of the butyl radical (

) to m/z 222.[1]

Differentiation: The presence of a dominant m/z 223 peak is the "fingerprint" of the 1-isomer.

Alternative 2: 1-Aminoanthraquinone (Parent)[1]
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Performance: This is the core scaffold.

Result: Its spectrum is identical to the m/z 223

195

167 region of the butyl derivative.

Differentiation: The butyl derivative is distinguished solely by the presence of the m/z 279

parent ion. In high-energy collision studies (in-source fragmentation), the butyl derivative

may mimic the parent entirely if the molecular ion is obliterated.

Self-Validating Workflow for Identification
This logic flow ensures accurate identification of the compound in unknown samples.
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Figure 2: Decision tree for differentiating 1-(butylamino)anthraquinone from its isomers and

degradation products.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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